3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid
Overview
Description
“3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid” is a molecular entity capable of donating a hydron to an acceptor . It’s also known as Pyrrothiogatain, a novel inhibitor of GATA family proteins .
Synthesis Analysis
The synthesis of “3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid” involves the regulation of GATA3 DNA binding activity in Th2 cells .Molecular Structure Analysis
The molecular weight of “3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid” is 193.23 . The InChI code is 1S/C9H7NO2S/c11-9(12)8-7(3-6-13-8)10-4-1-2-5-10/h1-6H, (H,11,12) .Chemical Reactions Analysis
As a Bronsted acid, “3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid” is capable of donating a hydron to an acceptor .Physical And Chemical Properties Analysis
The compound has a melting point of 169-171 degrees Celsius .Scientific Research Applications
Medicinal Chemistry: Inhibitor of GATA Family Proteins
3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid: has been identified as a novel inhibitor of the GATA family of proteins . It specifically targets the DNA-binding activity of GATA3 , a transcription factor involved in the regulation of gene expression. By inhibiting the interaction between GATA3 and SOX4, this compound significantly suppresses Th2 cell differentiation without impairing Th1 cell differentiation, which is crucial in immune response modulation .
Material Science: Synthesis of Novel Compounds
This compound serves as a precursor in the synthesis of various novel materials. Its unique structure allows for the creation of new thiophene derivatives that can be used in the development of organic semiconductors, which are essential for organic photovoltaic cells and other electronic devices .
Environmental Science: Study of Organic Pollutants
In environmental science, 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid can be used to study the behavior of organic pollutants. Its thiophene ring is a common structure found in many organic contaminants, and thus, it can serve as a model compound for understanding the environmental fate of such pollutants .
Analytical Chemistry: Chromatographic Analysis
The compound’s distinct chemical properties make it suitable for use as a standard in chromatographic analysis techniques. It can help in the calibration of equipment and serve as a reference for the identification of similar organic compounds in complex mixtures .
Biochemistry: Regulation of Gene Expression
In biochemistry, this compound’s role as a GATA3 inhibitor has implications for the study of gene expression regulation. It can be used to investigate the pathways involved in cell differentiation and the molecular mechanisms underlying various biological processes .
Mechanism of Action
Pyrrothiogatain targets the DNA-binding activity of GATA3 and other members of the GATA family, inhibiting the interaction between GATA3 and SOX4, significantly suppressing Th2 cell differentiation, without impairing Th1 cell differentiation, and inhibiting the expression and production of Th2 cytokines .
Safety and Hazards
properties
IUPAC Name |
3-pyrrol-1-ylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2S/c11-9(12)8-7(3-6-13-8)10-4-1-2-5-10/h1-6H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSCYUZJLJQNLSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(SC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380163 |
Source
|
| Record name | 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid | |
CAS RN |
74772-17-1 |
Source
|
| Record name | 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74772-17-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1H-pyrrol-1-yl)thiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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